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Compound of Interest

Compound Name: 1-Cyclohexyl-2-propen-1-one

Cat. No.: B107354

Essential Safety and Handling Guide for 1-
Cyclohexyl-2-propen-1-one

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Cyclohexyl-2-propen-1-one (CAS No.
2177-34-6) was publicly available at the time of this writing. The following guidance is based on
the general hazards associated with a,3-unsaturated ketones and vinyl ketones. Researchers
must exercise caution and should consult a certified safety professional and the specific SDS
from the supplier before handling this chemical.

Hazard Assessment

1-Cyclohexyl-2-propen-1-one belongs to the class of a,3-unsaturated carbonyl compounds,
which are known to be reactive and potentially hazardous. Based on data for analogous
compounds like methyl vinyl ketone, the primary hazards are expected to be:

o Flammability: Vinyl ketones are often flammable liquids and vapors.[1] They should be kept
away from heat, sparks, and open flames.[1][2] Electrical equipment used in the handling
area should be explosion-proof.[1][2]

» Toxicity: This class of compounds can be toxic if swallowed or inhaled.[1][3] Vapors may be
fatal if inhaled in high concentrations.[1]

» Skin and Eye Damage: Direct contact can cause severe skin burns and serious eye damage.

[1]3]
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» Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

e Sensitization: Some individuals may develop skin sensitization after repeated exposure.

Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate personal protective equipment is mandatory to

ensure safety.

PPE Category

Specification

Eye and Face

Chemical safety goggles or a full-face shield.

Contact lenses should not be worn.

Neoprene or nitrile rubber gloves. Gloves should

Hand be inspected before use and replaced
immediately if signs of degradation appear.
A chemical-resistant lab coat or apron worn over
long-sleeved clothing and closed-toe shoes. For
Body

larger quantities or in case of splashes, a

chemical-resistant suit is advised.

Respiratory

Work should be conducted in a certified
chemical fume hood. If a fume hood is not
available or in case of inadequate ventilation, a
NIOSH-certified respirator with an organic vapor

cartridge is required.

Operational Plan for Handling

A systematic approach to handling 1-Cyclohexyl-2-propen-1-one is crucial to minimize

exposure and risk.

3.1. Preparation and Precautionary Measures:

e Ensure a certified chemical fume hood is operational.
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e Locate the nearest emergency eyewash station and safety shower and confirm they are
accessible and functional.[2]

e Have appropriate spill cleanup materials (e.g., absorbent pads, sand) readily available.
e Ground and bond all metal containers during transfer to prevent static discharge.[2]
e Use only non-sparking tools.[2]

3.2. Handling Procedure:

Don all required personal protective equipment as outlined in the table above.

Conduct all work with 1-Cyclohexyl-2-propen-1-one inside a certified chemical fume hood.

When transferring the chemical, do so slowly and carefully to avoid splashing.

Keep containers tightly closed when not in use.[1]

Avoid eating, drinking, or smoking in the laboratory area where the chemical is handled.[2]
3.3. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.

o Clean the work area and any contaminated equipment.

o Properly store the chemical in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents.[1] The storage area should be clearly labeled.

Disposal Plan

Chemical waste must be handled and disposed of in accordance with institutional, local, and
national regulations.

o Waste Collection:

o Collect all waste containing 1-Cyclohexyl-2-propen-1-one in a dedicated, properly
labeled, and sealed container.
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o Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed.

Disposal:

o Dispose of the chemical waste through your institution's designated hazardous waste
management program.

o Handle uncleaned empty containers as you would the product itself.[3]

Emergency Procedures

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area
with copious amounts of water for at least 15 minutes.[3] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[3]

Spill: Evacuate the area. Wearing appropriate PPE, contain the spill using an inert absorbent
material. Collect the absorbed material into a sealed container for disposal.

Visual Workflow for Handling 1-Cyclohexyl-2-
propen-1-one
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Safe Handling Workflow for 1-Cyclohexyl-2-propen-1-one

Preparation

Don Appropriate PPE

Verify Fume Hood Operation

Locate Emergency Equipment

Prepare Spill Kit

Work in Fume Hood

Careful Transfer

Keep Containers Closed

Post-Handling
Y

Wash Hands and Area

;

Proper Storage

Disposal

Collect Waste

Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Cyclohexyl-2-propen-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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